Cas no 820214-08-2 (2H-1,2,4-Benzothiadiazin-3(4H)-one, 7-chloro-5-methoxy-, 1,1-dioxide)

• Product name: 2H-1,2,4-Benzothiadiazin-3(4H)-one, 7-chloro-5-methoxy-, 1,1-dioxide
• CAS No: 820214-08-2
• MF: C₈H₇N₂O₄SCl
• MW: 262.67018
• CID: 701417
• PubChem ID: 11300007

2H-1,2,4-Benzothiadiazin-3(4H)-one, 7-chloro-5-methoxy-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazin-3(4H)-one, 7-chloro-5-methoxy-, 1,1-dioxide
• 7-chloro-5-methoxy-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazin-3-one
• E?,2,4-benzothiadiazine-1,1,3-trione
• 820214-08-2
• EN300-6473677
• 7-chloro-5-(methyloxy)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide
• 7-chloro-5-methoxy-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-one
• 7-chloro-5-methoxy-3,4-dihydro-2H-1
• DTXSID70461689
• CS-0069971
• 7-Chloro-5-methoxy-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide
• 7-chloro-5-methoxy-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
• YIMAAXJOHOYGOE-UHFFFAOYSA-N
• 2H-1,2,4-Benzothiadiazin-3(4H)-one,7-chloro-5-methoxy-,1,1-dioxide
• D87067
• 7-Chloro-5-methoxy-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
• SCHEMBL4648066
• MFCD31667384

• Inchi： InChI=1S/C8H7ClN2O4S/c1-15-5-2-4(9)3-6-7(5)10-8(12)11-16(6,13)14/h2-3H,1H3,(H2,10,11,12)
• InChI Key： YIMAAXJOHOYGOE-UHFFFAOYSA-N
• SMILES： COC1=C2C(=CC(=C1)Cl)S(=O)(=O)NC(=O)N2

Computed Properties

• Exact Mass: 261.9815056g/mol
• Monoisotopic Mass: 261.9815056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9Ų
• XLogP3: 0.7